Cas no 1039909-71-1 (4-(2-methylbutan-2-yl)oxypiperidine)

• Product Name: 4-(2-methylbutan-2-yl)oxypiperidine
• CAS No: 1039909-71-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5892206
• PubChem ID: 29003123
• Update Time: 2025-06-11

4-(2-methylbutan-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)oxypiperidine
• AKOS009263247
• SCHEMBL19230311
• 1039909-71-1
• 4-[(2-methylbutan-2-yl)oxy]piperidine
• EN300-1262407

• Inchi： 1S/C10H21NO/c1-4-10(2,3)12-9-5-7-11-8-6-9/h9,11H,4-8H2,1-3H3
• InChI Key： VNMIELJTSOZVBK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CC)C1CCNCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-methylbutan-2-yl)oxypiperidine

4-(2-Methylbutan-2-yl)oxypiperidine: An Overview of a Versatile Compound (CAS No. 1039909-71-1)

4-(2-Methylbutan-2-yl)oxypiperidine, with the CAS number 1039909-71-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are cyclic amines with a wide range of biological activities. The unique structural features of 4-(2-methylbutan-2-yl)oxypiperidine make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 4-(2-methylbutan-2-yl)oxypiperidine consists of a piperidine ring substituted with a 2-methylbutan-2-yl group at the 4-position. This substitution imparts specific physicochemical properties that can influence its pharmacological profile. The presence of the methylbutyl group enhances the lipophilicity of the molecule, which can affect its membrane permeability and bioavailability. Additionally, the piperidine ring provides a flexible scaffold that can be modified to optimize binding interactions with target proteins.

Recent studies have highlighted the potential of 4-(2-methylbutan-2-yl)oxypiperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

In another study, scientists explored the neuroprotective effects of 4-(2-methylbutan-2-yl)oxypiperidine. The results indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity was attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 4-(2-methylbutan-2-yl)oxypiperidine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Furthermore, it has low toxicity in preclinical models, suggesting a favorable safety profile.

In addition to its therapeutic potential, 4-(2-methylbutan-2-yl)oxypiperidine has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various synthetic routes, making it an attractive starting material for medicinal chemists. For example, researchers have utilized this compound to develop novel inhibitors of specific enzymes involved in cancer progression and metabolic disorders.

The synthetic methods for preparing 4-(2-methylbutan-2-yl)oxypiperidine have been well-documented in the literature. One common approach involves the alkylation of piperidine with 2-bromomethylbutane followed by deprotection steps to yield the desired product. This method is scalable and can be adapted for large-scale production in industrial settings.

The future prospects for 4-(2-methylbutan-2-yl)oxypiperidine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop prodrugs that can improve its pharmacokinetic properties and reduce side effects. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of new drugs and therapies.